Cas no 1228552-48-4 (N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine)

N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine is a specialized sulfoximine derivative featuring a dibromo-nitrophenyl substituent, offering unique reactivity in organic synthesis. Its electron-withdrawing nitro and bromo groups enhance electrophilic character, making it valuable for cross-coupling reactions and as a precursor in heterocyclic chemistry. The dimethylsulfoximine moiety provides stability while enabling further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs can contribute to the development of bioactive molecules. High purity and well-defined reactivity ensure consistent performance in synthetic applications. Proper handling is advised due to potential sensitivity to light and moisture.
N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine structure
1228552-48-4 structure
Product Name:N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine
CAS No:1228552-48-4
MF:C8H8Br2N2O3S
MW:372.033719062805
CID:4689579
Update Time:2025-06-30

N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine
    • T4050
    • 1,5-Dibromo-2-(S,S-dimethylsulfoximinoyl)-3-nitrobenzene
    • [(2,4-dibromo-6-nitrophenyl)imino]dimethyl-$l^{6}-sulfanone
    • Inchi: 1S/C8H8Br2N2O3S/c1-16(2,15)11-8-6(10)3-5(9)4-7(8)12(13)14/h3-4H,1-2H3
    • InChI Key: ZRAZOPCXEHHGAK-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(=C1N=S(C)(C)=O)[N+](=O)[O-])Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 381
  • Topological Polar Surface Area: 83.6

N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N055380-250mg
N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine
1228552-48-4
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$ 185.00 2022-06-03
TRC
N055380-500mg
N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine
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A2B Chem LLC
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N-(2,4-Dibromo-6-nitrophenyl)-s,s-dimethylsulfoximine
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A2B Chem LLC
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Additional information on N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine

Introduction to N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine (CAS No: 1228552-48-4)

N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine (CAS No: 1228552-48-4) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and biochemical probes.

The molecular structure of N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine consists of a phenyl ring substituted with bromine and nitro groups, which are strategically positioned to enhance its reactivity and interaction with biological targets. The sulfoximine functional group further contributes to its chemical versatility, making it a valuable intermediate in synthetic chemistry and drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring sulfoximine moieties. Sulfoximines have been demonstrated to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of bromine and nitro substituents in N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine enhances its binding affinity to various biological targets, making it an attractive candidate for further investigation.

One of the most compelling aspects of N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine is its potential application in the development of targeted therapies. Current research suggests that this compound may interact with specific enzymes and receptors involved in cancer progression and inflammation. By modulating these interactions, it could serve as a lead compound for the discovery of new drugs that offer improved efficacy and reduced side effects.

The synthesis of N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated sulfoxidation have been particularly useful in constructing the complex framework of this compound.

Evaluation of N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine in preclinical studies has revealed promising results regarding its biological activity. In vitro assays have demonstrated its ability to inhibit the activity of key enzymes associated with cancer cell proliferation and survival. Additionally, preliminary in vivo studies suggest that this compound may exhibit tumor-selective toxicity, making it a potential candidate for further development as an anticancer agent.

The structural features of N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine also make it an excellent tool for biochemical research. Its ability to interact with specific biological targets allows researchers to gain insights into the mechanisms underlying various diseases. This information can be leveraged to develop more effective therapeutic strategies and to identify new drug targets for future investigations.

In conclusion, N-(2,4-Dibromo-6-nitrophenyl)-S,S-dimethylsulfoximine (CAS No: 1228552-48-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural properties and biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.

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